BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of 3-Bromo-2-fluoropyridine: A
Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-2-fluoropyridine

Cat. No.: B1273648

The proper disposal of 3-Bromo-2-fluoropyridine is critical for ensuring laboratory safety and
environmental protection. Due to its chemical structure as a halogenated organic compound, it
is classified as hazardous waste and requires specific handling procedures.[1] Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[1]
Adherence to institutional and regulatory guidelines is mandatory for the disposal of this
compound.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE) is worn, including chemically resistant gloves, safety goggles, and a lab coat.
[1] All handling of 3-Bromo-2-fluoropyridine and its waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to prevent inhalation of vapors.[1][2]

Physical and Chemical Properties

Understanding the properties of 3-Bromo-2-fluoropyridine is essential for its safe handling
and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

Physical State Liquid Fisher Scientific
Appearance Colorless - Yellow Fisher Scientific
Flash Point 71°C/159.8 °F Fisher Scientific[2]
Boiling Point 65 °C /149 °F @ 5 torr Fisher Scientific[2]
Molecular Formula CsHsBrFN PubChem|[3]
Molecular Weight 175.99 g/mol Fisher Scientific

Step-by-Step Disposal Protocol

This protocol provides a detailed methodology for the safe collection and disposal of 3-Bromo-
2-fluoropyridine waste.

1. Waste Segregation and Collection:

o Categorize Waste: Designate 3-Bromo-2-fluoropyridine and materials contaminated with it
as "Halogenated Organic Waste."[1]

e Avoid Mixing: Do not mix this waste with other waste streams, particularly incompatible
materials such as strong acids, strong bases, or strong oxidizing agents.[1][2][4]

» Collect Rinsate: Any solvent used to rinse containers or equipment contaminated with 3-
Bromo-2-fluoropyridine must also be collected as hazardous waste.[1]

2. Container Selection and Labeling:

¢ Choose a Compatible Container: Use a chemically compatible, leak-proof container with a
secure screw-top cap.[1] High-density polyethylene (HDPE) or glass containers are generally
suitable.[1][5]

» Proper Labeling: Before adding any waste, affix a "Hazardous Waste" label to the container.
[1] The label must include:

o The full chemical name: "3-Bromo-2-fluoropyridine".[1]
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o The words "Hazardous Waste".[1]

o A clear indication of the hazards (e.g., "Toxic," "Irritant," "Combustible").[1]

o The accumulation start date (the date waste is first added).[1]

o The name and contact information of the responsible researcher or lab manager.[1]

. On-Site Accumulation and Storage:

Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA) that is at or near the point of generation and under the control of laboratory personnel.

[1]

Keep Container Closed: The container must be kept tightly closed at all times, except when
adding waste.[1][2][6]

Secondary Containment: It is highly recommended to use secondary containment, such as a
larger, chemically resistant bin, to prevent spills.[1]

Safe Storage Conditions: Store the waste in a cool, dry, and well-ventilated place, away from
heat, sparks, and open flames.[2][4][7]

. Arranging for Final Disposal:

Contact EHS: Hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.[1][2]

[6]18]

Schedule Pickup: Contact your EHS office to schedule a waste pickup.[1] Be prepared to
provide accurate information about the waste composition on any required forms.

Adhere to Time Limits: Do not exceed the institutional or regulatory time limits for hazardous
waste accumulation.[1]

. Spill Management:
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» Immediate Action: In case of a spill, absorb the material with an inert substance like sand,
vermiculite, or a commercial absorbent.[1]

» Collection: Collect the absorbed material and contaminated debris into a designated, sealed
container for hazardous waste disposal.[1][4]

o Decontamination: Clean the spill area thoroughly.[8]

e Prevention: Do not allow the chemical or cleanup materials to enter drains or waterways.[1]

[8][°]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-2-
fluoropyridine waste in a laboratory setting.
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Waste Generated:
3-Bromo-2-fluoropyridine
Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Is a labeled 'Halogenated
Organic Waste' container available?

1. Obtain a compatible container
(Glass or HDPE).

2. Affix 'Hazardous Waste' label.

3. Add all required information.

Add waste to container.
Ensure container is not >90% full.

Securely close container.
Place in secondary containment
in a designated cool, dry area.

Contact EHS for pickup.
Complete waste disposal forms.

(Waste Removed by EHS)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Bromo-2-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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